Cas no 2034347-87-8 (2,5-dimethyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}furan-3-carboxamide
• CAS No: 2034347-87-8
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 5350471
• Update Time: 2025-10-30

2,5-dimethyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)furan-3-carboxamide
• 2,5-dimethyl-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]furan-3-carboxamide
• 2,5-dimethyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}furan-3-carboxamide

• Inchi： 1S/C17H16N2O2S/c1-11-6-15(12(2)21-11)17(20)19-9-13-7-14(10-18-8-13)16-4-3-5-22-16/h3-8,10H,9H2,1-2H3,(H,19,20)
• InChI Key： JUFSOLMEOKXWRB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=CC(=C1)CNC(C1C=C(C)OC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• XLogP3: 2.8
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on 2,5-dimethyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}furan-3-carboxamide

2,5-Dimethyl-N-{5-(Thiophen-2-yl)Pyridin-3-ylmethyl}Furan-3-Carboxamide

The compound 2,5-dimethyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}furan-3-carboxamide (CAS No. 2034347-87-8) is a complex organic molecule with a unique structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a furan ring substituted with methyl groups at positions 2 and 5, an amide group, and a pyridine ring substituted with a thiophene moiety. These structural features contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery. The presence of the thiophene ring in this molecule introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets. Additionally, the pyridine ring adds rigidity to the structure, potentially influencing the molecule's bioavailability and stability. The combination of these elements makes this compound a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2,5-dimethyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}furan-3-carboxamide involves a multi-step process that includes nucleophilic substitutions, coupling reactions, and amide formation. Researchers have optimized these steps to achieve high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of pharmacological activity, this compound has shown potential as an inhibitor of certain enzymes and receptors. Preclinical studies suggest that it may exhibit anti-inflammatory or anti-cancer properties due to its ability to modulate key signaling pathways. However, further research is required to fully understand its mechanism of action and therapeutic potential.

The structural versatility of this compound also makes it a valuable building block for constructing more complex molecules. By modifying the substituents on the furan or pyridine rings, chemists can tailor the compound's properties for specific applications. For example, introducing additional electron-withdrawing or donating groups could enhance its solubility or improve its interaction with biological systems.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Initial assessments indicate that it is relatively stable under standard conditions, which is advantageous for its storage and transportation. However, long-term environmental impact studies are necessary to ensure its safe use in industrial or medical settings.

In conclusion, 2,5-dimethyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}furan-3-carboxamide represents a fascinating example of modern organic synthesis and drug design. Its unique structure and promising biological activity make it a subject of ongoing research interest. As advancements in synthetic chemistry continue to unfold, this compound may pave the way for innovative solutions in healthcare and beyond.